Cas no 76643-49-7 (9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-)

9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)- structure
76643-49-7 structure
Product Name:9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-
CAS No:76643-49-7
MF:C22H26N2O4
MW:382.452846050262
CID:571402
PubChem ID:16205319
Update Time:2025-04-19

9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-
    • 4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)anthracene-9,10-dione
    • 4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)anthraquinone
    • 76643-49-7
    • EINECS 278-507-3
    • 4,5-Diamino-1,8-dihydroxy-2,7-diisobutylanthracene-9,10-dione
    • NS00037821
    • SCHEMBL10542332
    • DTXSID10227463
    • Inchi: 1S/C22H26N2O4/c1-9(2)5-11-7-13(23)15-17(19(11)25)22(28)18-16(21(15)27)14(24)8-12(20(18)26)6-10(3)4/h7-10,25-26H,5-6,23-24H2,1-4H3
    • InChI Key: CZJZMSRDRZJNSB-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C2C(C3C(=CC(=C(C=3C(C=21)=O)O)CC(C)C)N)=O)N)CC(C)C

Computed Properties

  • Exact Mass: 382.18938
  • Monoisotopic Mass: 382.189257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.305
  • Boiling Point: 665.8°C at 760 mmHg
  • Flash Point: 356.5°C
  • Refractive Index: 1.662
  • PSA: 126.64
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